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Compound of Interest

Compound Name: CHPG Sodium salt

Cat. No.: B10787915

Technical Support Center: CHPG Sodium Salt

Welcome to the technical support center for (R,S)-2-Chloro-5-hydroxyphenylglycine (CHPG)
sodium salt. This guide provides troubleshooting advice and answers to frequently asked
guestions regarding solubility issues encountered during experimental work.

Frequently Asked Questions (FAQSs)

Q1: What is CHPG sodium salt and what is its primary application?

A: CHPG sodium salt is a water-soluble form of CHPG, which is a selective agonist for the
metabotropic glutamate receptor 5 (mGIuR5).[1][2][3] It is widely used in neuroscience
research to study the physiological roles of mGIuR5 and its downstream signaling pathways,
particularly in contexts like neuroprotection and synaptic plasticity.[4]

Q2: In which solvents is CHPG sodium salt soluble?

A: CHPG sodium salt is readily soluble in water and DMSO. Some suppliers also indicate high
solubility in aqueous solutions like physiological salt solutions (e.g., Hanks' Balanced Salt
Solution, HBSS).

Q3: What is the recommended storage condition for CHPG sodium salt?

A: For long-term stability, solid CHPG sodium salt should be stored at +4°C under desiccating
conditions. Stock solutions should be prepared fresh if possible. If storage is necessary, aliquot
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the solution and store at -20°C for up to one month or -80°C for up to six months to avoid
repeated freeze-thaw cycles.

Q4: Can | use sonication or heat to dissolve CHPG sodium salt?

A: Yes, if you observe precipitation or incomplete dissolution, gentle warming and/or sonication
can be used to aid the process. However, it is crucial to avoid excessive heat, which could
degrade the compound. Always ensure the solution is clear and precipitate-free before use.

Solubility Data Summary

The solubility of CHPG sodium salt can vary slightly between batches due to factors like the
degree of hydration. The following table summarizes typical solubility data from various

suppliers.
Maximum Concentration Maximum Concentration
Solvent
(mM) (mg/mL)
Water 50 - 100 mM ~11.18 - 22.36 mg/mL
DMSO 50 mM ~11.18 mg/mL

Data is based on a molecular weight of 223.59 g/mol . For batch-specific data, always refer to
the Certificate of Analysis provided by the supplier.

Troubleshooting Guide for Solubility Issues

Encountering issues with solubility can be a frustrating roadblock. This guide provides a step-
by-step approach to identify and resolve common problems.

Diagram: Troubleshooting Workflow
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Caption: Troubleshooting workflow for CHPG sodium salt solubility.
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Experimental Protocols

Protocol 1: Preparation of a 10 mM Aqueous Stock
Solution

This protocol details the steps for preparing a standard aqueous stock solution of CHPG
sodium salt.

Materials:

(R,S)-CHPG sodium salt (MW: 223.59 g/mol )

High-purity water (e.g., Milli-Q or equivalent)

Calibrated analytical balance

Microcentrifuge tubes or vials

Vortex mixer

Water bath sonicator

Methodology:

Calculate Required Mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass of
CHPG sodium salt needed:

o Mass (mg) =10 mmol/L* 1 mL* (1 L/1000 mL)*223.59 g/mol * (1000 mg /1 g) =2.236
mg

e Weigh Compound: Carefully weigh out 2.236 mg of CHPG sodium salt and place it into a
sterile microcentrifuge tube.

e Add Solvent: Add 1 mL of high-purity water to the tube.
» Dissolve: Close the tube securely and vortex thoroughly for 30-60 seconds.

 Inspect Solution: Visually inspect the solution for any undissolved patrticles.
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e Apply Aiding Techniques (if necessary): If the compound is not fully dissolved:
o Place the tube in a water bath sonicator for 5-10 minutes.

o Alternatively, warm the solution gently in a 37°C water bath for a few minutes, vortexing
intermittently.

e Final Check: Once the solution is clear and free of precipitate, it is ready for use.

o Storage: For immediate use, keep the solution on ice. For longer-term storage, aliquot into
smaller volumes and store at -20°C or -80°C.

CHPG Signaling Pathway

CHPG selectively activates mGIuR5, a G-protein coupled receptor (GPCR). This activation
initiates downstream signaling cascades, including the activation of Phospholipase C (PLC),
which subsequently leads to the activation of the Extracellular signal-regulated kinase (ERK)
and Akt pathways. These pathways are critical in mediating the neuroprotective effects of
CHPG.

Diagram: Simplified CHPG/mGIuR5 Signaling
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Caption: Simplified CHPG-mGIuR5 signaling cascade.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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